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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)acetyl Chloride

CAS No.: 39229-33-9

Cat. No.: B140004

Get Quote

This guide provides a comprehensive overview of the safety protocols and hazard

management for 2-(2-Chloroethoxy)acetyl Chloride, a reactive chemical intermediate utilized

in complex organic synthesis. As a bifunctional molecule, it serves as a valuable building block

in pharmaceutical and materials science research. However, its utility is matched by significant

hazards, primarily stemming from its high reactivity, corrosivity, and toxicity. This document is

intended for laboratory personnel to foster a culture of safety and ensure that all handling,

storage, and disposal procedures are conducted with the utmost care and adherence to

established safety standards.

Chemical Identity and Physical Properties
A clear understanding of the fundamental properties of a chemical is the first step in safe

handling. 2-(2-Chloroethoxy)acetyl Chloride is a light yellow, hygroscopic oil that is sensitive

to moisture.[1][2][3] Its key identifiers and physical characteristics are summarized below.
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Property Value Source(s)

IUPAC Name
2-(2-chloroethoxy)acetyl

chloride
[4]

Synonyms (2-chloroethoxy)acetyl chloride [4][5]

CAS Number 39229-33-9 [1][4][6]

Molecular Formula C4H6Cl2O2 [1][4]

Molecular Weight 156.99 g/mol [2][4]

Appearance Colourless to Light Yellow Oil [2][3]

Boiling Point 89 °C @ 14 Torr [3][6]

Density ~1.33 g/cm³ [3][6]

Comprehensive Hazard Analysis
2-(2-Chloroethoxy)acetyl Chloride is classified as a hazardous substance requiring stringent

safety measures. The primary danger lies in its acetyl chloride functional group, which reacts

violently with water and other nucleophiles.[7][8] This reactivity is the root cause of its severe

corrosive properties. Upon contact with moisture in the air or on biological tissues, it rapidly

hydrolyzes to form hydrochloric acid (HCl), leading to severe chemical burns and respiratory

tract damage.[7]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear summary of its dangers.
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GHS Pictograms Signal Word Hazard Statements

Danger

H314: Causes severe skin

burns and eye damage.[1][4]

[6] H335: May cause

respiratory irritation.[4][5] H301

+ H311 + H331: Toxic if

swallowed, in contact with skin

or if inhaled.[7] H290: May be

corrosive to metals.[5][9]

Primary Hazards Explained:

Corrosivity (H314): This is the most immediate and severe hazard. The acetyl chloride

moiety reacts exothermically with water, generating HCl. Contact with skin or eyes will cause

immediate, deep, and painful burns.[1] The lachrymatory (tear-producing) effect is also a

result of this reactivity.[10]

Respiratory Irritation & Toxicity (H335/H331): Inhalation of vapors or aerosols is extremely

dangerous. The chemical is corrosive to the entire respiratory tract.[7] Initial symptoms

include coughing, shortness of breath, and a burning sensation, which can rapidly progress

to chemical pneumonitis and life-threatening pulmonary edema.[11][12]

Acute Toxicity (H301/H311): The substance is classified as toxic through oral, dermal, and

inhalation routes.[7][11] Systemic effects can occur following exposure.

Reactivity: The compound reacts violently with water, alcohols, amines, and strong bases.[7]

[8] Such reactions can generate significant heat and pressure, potentially leading to

container rupture. It is critical to prevent contact with these incompatible materials.

Risk Mitigation and the Hierarchy of Controls
A systematic approach to safety involves implementing a hierarchy of controls, prioritizing the

most effective measures first. For a hazardous chemical like 2-(2-Chloroethoxy)acetyl
Chloride, this framework is essential for minimizing risk.
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Elimination
(Not feasible; compound is required for synthesis)

Substitution
(Investigate less hazardous alternatives if possible)

Engineering Controls
• Chemical Fume Hood

• Emergency Eyewash & Shower
• Process Isolation

Administrative Controls
• Standard Operating Procedures (SOPs)

• Designated Work Areas
• Mandatory Training

Personal Protective Equipment (PPE)
• Respirator

• Chemical Goggles & Face Shield
• Appropriate Gloves

• Lab Coat

Most EffectiveLeast Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with 2-(2-Chloroethoxy)acetyl
Chloride.

Standard Operating Procedures: From Bench to
Storage
Adherence to rigorous, well-defined protocols is non-negotiable.

Engineering Controls: The First Line of Defense
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The primary engineering control for this compound is a certified chemical fume hood. All

manipulations, including weighing, transferring, and reaction quenching, must be performed

inside a fume hood to prevent vapor inhalation.[7][10] Work areas must be equipped with

immediately accessible and regularly tested emergency eyewash stations and safety showers.

Personal Protective Equipment (PPE): The Last Barrier
The correct selection and use of PPE are critical to prevent personal exposure.

Body Part Required PPE
Rationale and
Specifications

Respiratory

Air-purifying respirator with

appropriate acid gas/organic

vapor cartridges

Required when vapors or

aerosols may be generated.[7]

Ensure proper fit testing and

cartridge change schedule.

Eyes/Face
Chemical splash goggles AND

a full-face shield

Protects against splashes and

corrosive vapors.[1][13]

Standard safety glasses are

insufficient.

Hands

Heavy-duty chemical-resistant

gloves (e.g., Butyl rubber,

Viton™)

Double-gloving is

recommended. Inspect gloves

for integrity before each use.

Consult glove manufacturer

data for breakthrough times.

Body
Flame-retardant lab coat and

chemical-resistant apron

Provides a barrier against

spills. Do not wear shorts or

open-toed shoes in the

laboratory.[13]

Handling Protocol
Preparation: Cordon off the work area. Ensure the fume hood is functioning correctly. Have

spill cleanup materials and quenching agents (e.g., sodium bicarbonate solution for

neutralization) ready.
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Inert Atmosphere: Due to its hygroscopic and water-reactive nature, handle the compound

under an inert atmosphere (e.g., nitrogen or argon) whenever possible.[1][3][7]

Transfers: Use gastight syringes or cannulation techniques for liquid transfers to minimize

exposure to air. Work slowly to avoid generating aerosols.

Post-Handling: Thoroughly decontaminate all equipment and the work area. Wash hands

and arms thoroughly with soap and water after removing PPE.[1][7] Contaminated clothing

must be removed immediately and decontaminated before reuse.[1]

Storage Requirements
Proper storage is crucial to maintain chemical integrity and prevent hazardous situations.

Condition: Store in a cool, dry, well-ventilated area, typically in a refrigerator (2-8°C).[1][2][9]

Atmosphere: Store under an inert atmosphere.[1][7] The container must be tightly sealed to

prevent moisture ingress.[8][10]

Location: Keep in a dedicated corrosives cabinet, away from incompatible materials,

especially water, bases, and alcohols.[8][10]

Container: Use the original manufacturer's container or one made of compatible material. Do

not store in metal containers.[10]

Emergency Response and First Aid
In the event of an exposure or spill, immediate and correct action is vital.

First Aid Measures
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Exposure Route Immediate Action Protocol

Inhalation

1. Immediately move the victim to fresh air.[1][7]

2. Call for immediate medical assistance.[7][10]

3. If breathing is difficult or has stopped, trained

personnel should provide artificial respiration.[7]

[10]

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes while removing all contaminated

clothing and shoes.[1][7][14] 2. Use the

emergency safety shower if the contact area is

large. 3. Seek immediate medical attention.[7]

Eye Contact

1. Immediately flush eyes with large amounts of

water for at least 15 minutes, holding the eyelids

open to ensure thorough rinsing.[1][10][14] 2.

Remove contact lenses if present and easy to

do so.[1] 3. Call for an immediate medical

evaluation by an ophthalmologist.[7][8]

Ingestion

1. Do NOT induce vomiting.[1][10] 2. If the

person is conscious, rinse their mouth with

water and have them drink one or two glasses

of water.[7] 3. Seek immediate medical

attention. Ingestion can cause severe damage

and perforation of the digestive tract.[10]

Spill and Leak Management
Small Spills (in a fume hood):

Alert others in the area.

Wearing appropriate PPE, absorb the spill with an inert, dry material like vermiculite or

sand. Do NOT use combustible materials like paper towels.
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Carefully collect the absorbed material into a labeled, sealable container for hazardous

waste.

Decontaminate the area, then wash thoroughly.

Large Spills:

Evacuate the immediate area and alert personnel.

Activate the facility's emergency response team.

Prevent the spill from entering drains or waterways.[7][14]

Only trained personnel with appropriate respiratory protection and PPE should attempt to

clean up the spill.

Disposal Considerations
Chemical waste must be managed responsibly to protect personnel and the environment.

All waste containing 2-(2-Chloroethoxy)acetyl Chloride, including empty containers and

contaminated materials, must be treated as hazardous waste.

Collect waste in clearly labeled, compatible, and sealed containers.

Never dispose of this chemical down the drain.[7]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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